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Compound of Interest

Compound Name: Meso-2,5-dibromoadipic acid

Cat. No.: B15350965 Get Quote

Disclaimer: This guide provides a detailed overview of the safety and handling precautions for

diethyl meso-2,5-dibromoadipate. Due to a lack of publicly available, comprehensive safety

data for meso-2,5-dibromoadipic acid, the information presented herein is based on its

closely related diethyl ester. Researchers and drug development professionals should handle

meso-2,5-dibromoadipic acid with the utmost caution, assuming it may have similar or more

severe hazards than its ester derivative. The information provided is intended for laboratory use

only by trained professionals.

Hazard Identification and Classification
Diethyl meso-2,5-dibromoadipate is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard and precautionary statements.

Table 1: GHS Hazard Classification

Hazard Class Hazard Category

Skin Corrosion/Irritation Category 1

Serious Eye Damage/Eye Irritation Category 1

Table 2: Hazard and Precautionary Statements
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Type Code Statement

Hazard H314
Causes severe skin burns and

eye damage.[1]

Hazard H318
Causes serious eye damage.

[1]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

Precautionary P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Precautionary P301+P330+P331
IF SWALLOWED: rinse mouth.

Do NOT induce vomiting.[1]

Precautionary P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[1]

Precautionary P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Precautionary P310

Immediately call a POISON

CENTER or doctor/physician.

[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 3: Physical and Chemical Properties of Diethyl meso-2,5-dibromoadipate
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Property Value

Molecular Formula C10H16Br2O4

Molecular Weight 360.04 g/mol

Appearance Solid

Purity 98%

Experimental Protocols: Hazard Determination
The specific experimental protocols used to determine the hazard classifications of diethyl

meso-2,5-dibromoadipate are not detailed in the available literature. However, these

classifications are typically derived from standardized assays as mandated by regulatory

bodies. These assays may include:

In vitro/in vivo skin corrosion tests: (e.g., OECD Test Guideline 431, 435, or 404) to assess

the potential for causing irreversible skin damage.

In vitro/in vivo eye irritation tests: (e.g., OECD Test Guideline 437, 492, or 405) to evaluate

the potential for causing serious eye damage.

Safe Handling and Emergency Procedures Workflow
The following diagram illustrates the logical workflow for the safe handling of diethyl meso-2,5-

dibromoadipate and the appropriate response in case of exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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